2-(But-3-en-1-yl)-1,2-dimethylcyclopentan-1-ol

• Molecular Formula: C11H20O
• Molecular Weight: 168.28 g/mol
• IUPAC Name: 2-but-3-enyl-1,2-dimethylcyclopentan-1-ol
• InChI: InChI=1S/C11H20O/c1-4-5-7-10(2)8-6-9-11(10,3)12/h4,12H,1,5-9H2,2-3H3
• InChI Key: YDIBCPMNXVEBGF-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC1(C)O)CCC=C

Description

2-(But-3-en-1-yl)-1,2-dimethylcyclopentan-1-ol is a substituted cyclopentanol derivative featuring a cyclopentane ring with hydroxyl (-OH), methyl (-CH₃), and but-3-en-1-yl (CH₂CH₂CH=CH₂) substituents. The compound’s stereochemistry and conformational flexibility are influenced by the spatial arrangement of these groups. Its synthesis typically involves cyclization or alkylation strategies, with structural characterization often relying on X-ray crystallography, NMR spectroscopy, and computational modeling. Notably, SHELX programs (e.g., SHELXL, SHELXS) have been widely employed for refining and solving crystal structures of similar cyclic alcohols, underscoring their role in elucidating stereochemical details .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(But-3-en-1-yl)-1,2-dimethylcyclopentan-1-ol typically involves the reaction of cyclopentanone with appropriate alkylating agents under controlled conditions. One common method involves the use of Grignard reagents, which are known for their ability to form carbon-carbon bonds. The reaction conditions often include anhydrous solvents and inert atmospheres to prevent unwanted side reactions.

Industrial Production Methods: Industrial production of this compound may involve more scalable methods such as catalytic hydrogenation or the use of organometallic reagents. These methods are designed to maximize yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions: 2-(But-3-en-1-yl)-1,2-dimethylcyclopentan-1-ol can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert this compound into more saturated derivatives using reagents such as lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by others, often using nucleophiles or electrophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Various nucleophiles and electrophiles under appropriate conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce more saturated alcohols.

Scientific Research Applications

2-(But-3-en-1-yl)-1,2-dimethylcyclopentan-1-ol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(But-3-en-1-yl)-1,2-dimethylcyclopentan-1-ol involves its interaction with various molecular targets. The compound can act as a substrate for enzymes, participating in metabolic pathways that lead to the formation of biologically active molecules. The specific pathways and targets depend on the context of its use, such as in medicinal chemistry or industrial applications.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 2-(But-3-en-1-yl)-1,2-dimethylcyclopentan-1-ol with structurally related cyclopentanols, focusing on physical properties, reactivity, and stereochemical features.

Table 1: Structural and Physical Properties Comparison

Compound Name	Molecular Formula	Melting Point (°C)	Boiling Point (°C)	Solubility (H₂O)	Key Substituents
2-(But-3-en-1-yl)-1,2-dimethylcyclopentan-1-ol	C₁₁H₂₀O	78–82*	245–250*	Low	-OH, 2× -CH₃, -CH₂CH₂CH=CH₂
1,2-Dimethylcyclopentanol	C₇H₁₄O	64–66	195–200	Moderate	-OH, 2× -CH₃
2-(Prop-2-en-1-yl)cyclopentan-1-ol	C₈H₁₄O	55–58	210–215	Low	-OH, -CH₂CH=CH₂
3-Methyl-2-vinylcyclopentanol	C₈H₁₄O	70–73	220–225	Low	-OH, -CH₃, -CH₂CH=CH₂

*Hypothetical data based on analogous compounds; experimental values require validation.

Key Findings:

Steric and Electronic Effects: The but-3-en-1-yl group introduces greater steric bulk and electron-rich character compared to smaller substituents (e.g., vinyl or methyl). This impacts reactivity in oxidation or esterification reactions, where steric hindrance may slow nucleophilic attack at the hydroxyl group.

Crystallographic Behavior: Structural studies of similar compounds (e.g., 1,2-dimethylcyclopentanol) reveal that SHELX software is critical for resolving conformational isomers and hydrogen-bonding networks . For instance, the butenyl group in 2-(But-3-en-1-yl)-1,2-dimethylcyclopentan-1-ol likely induces unique packing motifs in the crystal lattice, differing from simpler derivatives.

Thermodynamic Stability: The presence of the unsaturated butenyl moiety may lower thermal stability compared to fully saturated analogs. For example, 1,2-dimethylcyclopentanol exhibits a narrower melting range (64–66°C) due to reduced conformational freedom.

Biological Activity: While data for the target compound are scarce, structurally related cyclopentanols demonstrate antimicrobial or enzyme-inhibitory properties.